Cas no 31554-69-5 (2(3H)-Benzoxazolone, 5-(1-methylethyl)-)

2(3H)-Benzoxazolone, 5-(1-methylethyl)- structure
31554-69-5 structure
Product Name:2(3H)-Benzoxazolone, 5-(1-methylethyl)-
CAS No:31554-69-5
MF:C10H11NO2
MW:177.199842691422
CID:323648
PubChem ID:322637
Update Time:2025-04-19

2(3H)-Benzoxazolone, 5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzoxazolone, 5-(1-methylethyl)-
    • 5-propan-2-yl-3H-1,3-benzoxazol-2-one
    • 5-isopropyl-3H-benzooxazol-2-one
    • 5-Isopropyl-benzoxazolinon
    • AC1L86VI
    • CTK1C6687
    • NSC280715
    • SCHEMBL12026648
    • DTXSID60314115
    • NSC-280715
    • AKOS011655298
    • 31554-69-5
    • Inchi: 1S/C10H11NO2/c1-6(2)7-3-4-9-8(5-7)11-10(12)13-9/h3-6H,1-2H3,(H,11,12)
    • InChI Key: WAJNRCVFJBLXAQ-UHFFFAOYSA-N
    • SMILES: O1C(NC2=C1C=CC(=C2)C(C)C)=O

Computed Properties

  • Exact Mass: 177.07903
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
  • LogP: 2.24450

2(3H)-Benzoxazolone, 5-(1-methylethyl)- Related Literature

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